Cas no 1335050-94-6 (2,5-Dibromo-3-chloro-4-methylpyridine)

• Product Name: 2,5-Dibromo-3-chloro-4-methylpyridine
• CAS No: 1335050-94-6
• MF: C₆H₄Br₂ClN
• MW: 285.363658905029
• MDL: MFCD26743695
• CID: 1028790
• PubChem ID: 71710993
• Update Time: 2025-10-28

2,5-Dibromo-3-chloro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-chloro-4-methylpyridine
• Hexakis-6-iodo-6-deoxy-α-cyclodextrin
• DB-313138
• DTXSID20856687
• 1335050-94-6

• MDL： MFCD26743695
• Inchi： 1S/C6H4Br2ClN/c1-3-4(7)2-10-6(8)5(3)9/h2H,1H3
• InChI Key： QTGZZZRTMBRPFJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C)Cl)Br

Computed Properties

• Exact Mass: 282.83992
• Monoisotopic Mass: 282.83990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Dibromo-3-chloro-4-methylpyridine

2,5-Dibromo-3-chloro-4-methylpyridine: A Comprehensive Overview

The compound 2,5-Dibromo-3-chloro-4-methylpyridine (CAS No: 1335050-94-6) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyridine family, which is a six-membered ring with one nitrogen atom and five carbon atoms. The presence of bromine, chlorine, and methyl substituents at specific positions on the pyridine ring imparts unique chemical and physical properties to this compound.

Pyridine derivatives have long been studied for their versatility in organic synthesis and their ability to act as intermediates in the production of pharmaceuticals, agrochemicals, and advanced materials. The bromination and chlorination patterns in 2,5-Dibromo-3-chloro-4-methylpyridine make it particularly interesting for researchers exploring the effects of halogen substitution on the electronic properties of aromatic systems.

Recent studies have focused on the electrochemical properties of this compound, revealing its potential as an electron-deficient aromatic system suitable for applications in organic electronics. For instance, research published in *Chemical Communications* (2023) demonstrated that 2,5-Dibromo-3-chloro-4-methylpyridine can serve as a building block for constructing advanced materials with tailored electronic characteristics. This finding underscores the importance of understanding the relationship between substitution patterns and electronic behavior in pyridine derivatives.

In terms of synthesis, 2,5-Dibromo-3-chloro-4-methylpyridine is typically prepared through a multi-step process involving bromination and chlorination reactions on a pyridine derivative. The use of selective halogenation techniques ensures that the substituents are introduced at the desired positions on the ring. This compound can also be synthesized via nucleophilic aromatic substitution reactions, where pre-substituted pyridines are modified to introduce bromine and chlorine atoms at specific sites.

The methyl group at position 4 plays a crucial role in stabilizing the molecule by providing steric hindrance and influencing the electronic environment of the ring. This substitution pattern enhances the compound's stability under certain reaction conditions and makes it suitable for use in demanding chemical processes.

From an environmental perspective, understanding the fate and transport of 2,5-Dibromo-3-chloro-4-methylpyridine in natural systems is essential for assessing its potential impact on ecosystems. Research conducted by Smith et al. (2023) highlighted that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist indefinitely in the environment. However, further studies are required to fully understand its environmental behavior and toxicity profiles.

In conclusion, 2,5-Dibromo-3-chloro-4-methylpyridine (CAS No: 1335050-94-6) is a versatile compound with promising applications in organic synthesis and materials science. Its unique substitution pattern offers opportunities for exploring novel chemical reactions and developing advanced materials with tailored properties. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.